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Compound of Interest

2-Bromo-4-fluorophenylboronic
Compound Name: d
aci

Cat. No.: B572619

Disclaimer: The following safety data pertains to 4-Bromo-2-fluorophenylboronic acid (CAS No.
216393-64-5), a structural isomer of 2-Bromo-4-fluorophenylboronic acid. Due to a lack of
available safety data for 2-Bromo-4-fluorophenylboronic acid, this guide has been compiled
using information for its closely related isomer. Researchers should handle 2-Bromo-4-
fluorophenylboronic acid with the same, if not greater, precautions as outlined below.

This technical guide provides a comprehensive overview of the safety information, handling
procedures, and hazard classifications for professionals in research and drug development.

Chemical Identification and Physical Properties

This section summarizes the key identifiers and physical and chemical properties of 4-Bromo-

2-fluorophenylboronic acid.
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Property

Value

Chemical Name

4-Bromo-2-fluorophenylboronic acid

CAS Number 216393-64-5

Molecular Formula CeHsBBIrFO:2

Molecular Weight 218.82 g/mol
Appearance Solid

Melting Point 238-242 °C[1]

Boiling Point 310.6 °C at 760 mmHg[1]
Flash Point 141.6 °C[1]

Density 1.75 g/lcm3[1]

Solubility in Water

Insoluble[1][2]

Vapor Pressure

0.000255 mmHg at 25°CJ[1]

Hazard Identification and Classification

Below is a summary of the hazard classifications for 4-Bromo-2-fluorophenylboronic acid

according to the Globally Harmonized System (GHS).

Hazard Classification Category
Acute Toxicity, Oral Category 4
Eye Irritation Category 2[3]
Signal Word Warning

GHS Pictogram

GHSO07 (Exclamation Mark)

Hazard Statements:

e H302: Harmful if swallowed.[3]
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e H319: Causes serious eye irritation.[3]
Precautionary Statements:

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Risk and Safety Phrases (Legacy):
o R36/37/38: Irritating to eyes, respiratory system and skin.[2]

e S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice.[2]

e S36: Wear suitable protective clothing.[2]

Experimental Protocols: Safe Handling of Solid
Chemicals

The following is a general protocol for the safe handling of solid chemical reagents like 4-
Bromo-2-fluorophenylboronic acid in a laboratory setting. This should be adapted to specific
experimental needs and institutional safety guidelines.

Objective: To safely weigh and dispense a solid chemical for experimental use.
Materials:
e 4-Bromo-2-fluorophenylboronic acid

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, compatible
chemical-resistant gloves

¢ Chemical fume hood
e Analytical balance

e Spatula
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» Weighing paper or container
e Labeling materials
» Waste container for contaminated materials
Procedure:
e Preparation and Precaution:
o Ensure the chemical fume hood is functioning correctly.
o Don appropriate PPE before handling the chemical.
o Set up all necessary equipment within the fume hood.
» Dispensing the Chemical:

o Place a clean piece of weighing paper or a suitable container on the analytical balance
and tare it.

o Carefully open the container of 4-Bromo-2-fluorophenylboronic acid inside the fume hood.

o Using a clean spatula, transfer the desired amount of the solid onto the weighing paper.
Avoid creating dust.

o Securely close the main container immediately after dispensing.

o Post-Dispensing and Cleanup:

[e]

Carefully transfer the weighed solid to the reaction vessel.

o

Clean the spatula and any contaminated surfaces within the fume hood.

[¢]

Dispose of any contaminated weighing paper and gloves in the designated waste
container.

[¢]

Wash hands thoroughly after completing the procedure.
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Visualized Workflows

The following diagrams illustrate key logical relationships and workflows for handling hazardous
chemicals.
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Chemical Spill Response Workflow
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Caption: Chemical Spill Response Workflow
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General Safe Handling Workflow for Solid Chemicals
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Caption: General Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety Guide: 2-Bromo-4-fluorophenylboronic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572619#2-bromo-4-fluorophenylboronic-acid-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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